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Compound of Interest

Compound Name: SKLB102

Cat. No.: B2402192

For researchers, scientists, and drug development professionals working with SKLB102, a
comprehensive understanding of its handling, safety protocols, and disposal is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification

SKLB102 (CAS No. 242473-63-8; Molecular Formula: C1sH14N20a4) is classified under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the
following hazards[1]:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

e Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H410: Very toxic to aquatic life with long lasting effects.
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Personal Protective Equipment (PPE)

Due to the hazardous nature of SKLB102, strict adherence to PPE protocols is mandatory to

minimize exposure and ensure personal safety.

Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact. Gloves
should be inspected before
use and changed frequently,

especially if contaminated.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If
dusts or aerosols are
generated, a NIOSH-approved

respirator may be necessary.

Minimizes inhalation of the

compound.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of SKLB102

and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product[1].

Wash hands and any exposed skin thoroughly after handling[1].

Ensure adequate ventilation in the handling area.

Minimize dust generation and accumulation.
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Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from incompatible materials.

e The recommended storage temperature should be confirmed with the supplier's specific

instructions.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Emergency Situation

Immediate Action

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Do not induce

vomiting.[1]

If on Skin

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and call a physician.[1]

If in Eyes

Remove any contact lenses, locate an eye-wash
station, and flush eyes immediately with large
amounts of water. Separate eyelids with fingers
to ensure adequate flushing. Promptly call a

physician.[1]

If Inhaled

Immediately relocate self or casualty to fresh air.

If breathing is difficult, provide oxygen.[1]

Spill

Collect spillage. Avoid release to the
environment[1]. Wear appropriate PPE. Absorb
with an inert material and place in a suitable

container for disposal.

Disposal Plan
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The disposal of SKLB102 and any contaminated materials must be conducted in accordance
with all applicable federal, state, and local environmental regulations.

» Chemical Disposal: Dispose of contents/container to an approved waste disposal plant[1].
Do not allow the chemical to enter drains or waterways due to its high aquatic toxicity.

o Contaminated Material Disposal: All materials that have come into contact with SKLB102,
including gloves, lab coats, and absorbent materials, should be treated as hazardous waste
and disposed of accordingly.

Experimental Workflow and Logical Relationships

To facilitate a clear understanding of the necessary steps and considerations when working
with SKLB102, the following workflow diagram illustrates the key decision points and actions
from receipt of the compound to its final disposal.
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Handling and Disposal Workflow for SKLB102
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Handling and Disposal Workflow for SKLB102

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2402192?utm_src=pdf-body-img
https://www.benchchem.com/product/b2402192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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